![molecular formula C12H11FN2OS B3005179 N-(2-fluorophenyl)-2,4-dimethyl-1,3-thiazole-5-carboxamide CAS No. 892351-86-9](/img/structure/B3005179.png)
N-(2-fluorophenyl)-2,4-dimethyl-1,3-thiazole-5-carboxamide
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Overview
Description
N-(2-fluorophenyl)-2,4-dimethyl-1,3-thiazole-5-carboxamide is a useful research compound. Its molecular formula is C12H11FN2OS and its molecular weight is 250.29. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Studies
- The compound 5-(4-fluorophenyl)-N,N-dimethyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxamide, which is structurally related to N-(2-fluorophenyl)-2,4-dimethyl-1,3-thiazole-5-carboxamide, has been synthesized and its crystal structure determined. It shows effective inhibition on the proliferation of some cancer cell lines (Liu et al., 2016).
- Another related compound, N-(3,4-dimethylisoxazol-5-yl)piperazine-4-[4-(4-fluorophenyl)thiazol-2-yl]-1-[11C]carboxamide, has been developed for positron emission tomography (PET) imaging of fatty acid amide hydrolase in the brain (Shimoda et al., 2015).
Potential Medical Applications
- A study on Orexin-1 Receptor mechanisms, utilizing compounds structurally similar to this compound, showed their potential in treating binge eating and other eating disorders with a compulsive component (Piccoli et al., 2012).
- The structure of a related designer drug, N-(1-amino-3,3-dimethyl-1-oxobutan-2-yl)-1-(5-fluoropentyl)-3-(4-fluorophenyl)-pyrazole-5-carboxamide, was elucidated, demonstrating the diverse potential of these compounds in pharmaceutical development (Girreser et al., 2016).
Chemical Properties and Reactions
- Research on temperature-dependent polymorphism of N-(4-fluorophenyl)-1,5-dimethyl-1H-imidazole-4-carboxamide 3-oxide, a compound with a similar structure, provides insights into the intermolecular interactions and stability of such compounds under different conditions (Rybarczyk-Pirek et al., 2014).
- Synthesis of carboxamide derivatives of benzo[b][1,6]naphthyridin-(5H)ones, which share structural features with the subject compound, showed potent cytotoxicity against specific cancer cell lines (Deady et al., 2005).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
N-(2-fluorophenyl)-2,4-dimethyl-1,3-thiazole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11FN2OS/c1-7-11(17-8(2)14-7)12(16)15-10-6-4-3-5-9(10)13/h3-6H,1-2H3,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RITBSTNPCYGVOQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=N1)C)C(=O)NC2=CC=CC=C2F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11FN2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.